Cas no 109350-13-2 (Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-)

Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)- structure
109350-13-2 structure
Product Name:Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-
CAS No:109350-13-2
MF:C17H30O6
MW:330.416506290436
CID:153329
Update Time:2024-01-25

Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)- Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-
    • 1,2-Diacetyl-3-decanoylglycerol
    • 2,3-diacetyloxypropyl decanoate
    • Dic2OCOC9
    • Decanoic acid, 2,3-bis(acetyloxy)propyl ester
    • Inchi: 1S/C17H30O6/c1-4-5-6-7-8-9-10-11-17(20)22-13-16(23-15(3)19)12-21-14(2)18/h16H,4-13H2,1-3H3
    • InChI Key: IFKLBBIPFXRVBR-UHFFFAOYSA-N
    • SMILES: C(OCC(OC(C)=O)COC(C)=O)(=O)CCCCCCCCC

Computed Properties

  • Exact Mass: 330.2043
  • Monoisotopic Mass: 330.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.032
  • Boiling Point: 372°C at 760 mmHg
  • Flash Point: 156.8°C
  • Refractive Index: 1.45
  • PSA: 78.9
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